Cas no 208121-88-4 (N-(4-Fluorophenyl)Sulfonyl-β-Alanine)

• Product Name: N-(4-Fluorophenyl)Sulfonyl-β-Alanine
• CAS No: 208121-88-4
• MF: C₉H₁₀FNO₄S
• MW: 247.243404865265
• MDL: MFCD02361172
• CID: 1038970
• PubChem ID: 757411
• Update Time: 2025-04-20

N-(4-Fluorophenyl)Sulfonyl-β-Alanine Chemical and Physical Properties

Names and Identifiers

• 3-(4-Fluorophenylsulfonamido)propanoic acid
• 3-(4-Fluorophenylsulfomido)propanoic acid
• N-[(4-Fluorophenyl)sulfonyl]-beta-alanine
• 3-(4-fluorobenzenesulfonamido)propanoic acid
• 3-{[(4-fluorophenyl)sulfonyl]amino}propanoic acid
• N-(4-Fluorophenyl)Sulfonyl-β-Alanine

• MDL： MFCD02361172
• Inchi： 1S/C9H10FNO4S/c10-7-1-3-8(4-2-7)16(14,15)11-6-5-9(12)13/h1-4,11H,5-6H2,(H,12,13)
• InChI Key： UDQZLIWXZJFLPD-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)F)(NCCC(=O)O)(=O)=O

Computed Properties

• Exact Mass: 247.03100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• PSA: 91.85000
• LogP: 2.05040

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives